7-benzyl-3-methyl-8-((2-methylallyl)thio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-benzyl-3-methyl-8-(2-methylprop-2-enylsulfanyl)purine-2,6-dione
• InChI: InChI=1S/C17H18N4O2S/c1-11(2)10-24-17-18-14-13(15(22)19-16(23)20(14)3)21(17)9-12-7-5-4-6-8-12/h4-8H,1,9-10H2,2-3H3,(H,19,22,23)
• InChI Key: ULUBOWWPZXFXIV-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)NC(=O)N2C
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

7-benzyl-3-methyl-8-((2-methylallyl)thio)-1H-purine-2,6(3H,7H)-dione, also known as BMPT, is a purine derivative that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antifungal properties.

Scientific Research Applications

Synthesis Techniques and Protective Group Strategies

Thietanyl Protection in Synthesis : A study demonstrated the use of thietanyl protecting groups in the synthesis of 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones. The approach outlined provides a novel route for synthesizing 1,8-disubstituted 3-methyl-3,7-dihydro1H-purine-2,6-diones, highlighting the stability of thietanyl groups during nucleophilic substitution reactions (Khaliullin & Shabalina, 2020).

Heterocyclic Compounds and Purine Derivatives

Purine Derivatives as Pharmacophoric Group : Research on purine analogs, including thiopurine derivatives, has shown their effectiveness in various clinical applications such as antiviral and antitumor agents. The study emphasizes purine's significant role in enzyme and nucleic acid synthesis and function, underlining its importance in developing protein kinase inhibitors (Lorente-Macías et al., 2018).

Biological Activities and Drug Development

Novel Substituted Pyridines and Purines : A series of substituted pyridines and purines containing 2,4-thiazolidinedione have been synthesized and evaluated for their effects on triglyceride accumulation and hypoglycemic and hypolipidemic activities, demonstrating potential for further pharmacological studies (Kim et al., 2004).

Molecular Structure and Interaction Studies

Molecular Structure of 8-Benzylamino Derivatives : An investigation into the molecular structure of 8-benzylamino-7-{2-hydroxy-3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl}theophylline revealed specific geometric configurations and hydrogen bonding networks, providing insights into the interaction patterns of similar purine derivatives (Karczmarzyk et al., 1995).